Cas no 343306-71-8 (6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-γ-Cyclodextrin)

• Product Name: 6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-γ-Cyclodextrin
• CAS No: 343306-71-8
• MF: C₇₂H₁₁₂O₄₈S₈
• MW: 2002.15089797974
• CID: 918995
• PubChem ID: 6918585
• Update Time: 2025-11-07

6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-γ-Cyclodextrin Chemical and Physical Properties

Names and Identifiers

• sugammadex
• Org 25969
• UNII-361LPM2T56
• Bridion
• Sugammadex Sodium
• ERJ6X2MXV7
• Sugammadex sodium [USAN:JAN]
• Bridion (TN)
• Sugammadex sodium (JAN/USAN)
• D05940
• Octasodium 6,6',6'',6''',6'''',6''''',6'''''',6'''''''-octakis-S-(2-carboxylatoethyl)-6,6',6'',6''',6'''',6''''',6'''''',6'''''''-octathiocyclo-alpha-(1-4)-D-octaglucopyranoside
• gamma-Cyclodextrin, 6A,6B,6C,6D,6E,7F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,7F,6G,6H-oct
• AC-35805
• Suggmadex Sodium
• SUGAMMADEX [EMA EPAR]
• DB06206
• Gamma-cyclodextrin, 6A,6B,6C,6D,6E,7F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,7F,6G,6H-octathio-
• SUGAMMADEX [USAN]
• SUGAMMADEX [MI]
• 6,6',6'',6''',6'''',6''''',6'''''',6'''''''-OCTAKIS-S-(2-CARBOXYLATOETHYL)-6,6',6'',6''',6'''',6''''',6'''''',6'''''''-OCTATHIOCYCLO-alpha-(1->4)-D-OCTAGLUCOPYRANOSIDE
• SCHEMBL13917069
• 361LPM2T56
• Sugammadex [INN]
• C74763
• 6,6',6'',6''',6'''',6''''',6'''''',6'''''''-OCTAKIS-S-(2-CARBOXYLATOETHYL)-6,6',6'',6''',6'''',6''''',6'''''',6'''''''-OCTATHIOCYCLO-.ALPHA.-(1->4)-D-OCTAGLUCOPYRANOSIDE
• sugammadexum
• 6A,6B,6C,6D,6E,6F,6G,6H-Octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-
• DTXSID90895043
• .GAMMA.-CYCLODEXTRIN, 6A,6B,6C,6D,6E,7F,6G,6H-OCTAKIS-S-(2-CARBOXYETHYL)-6A,6B,6C,6D,6E,7F,6G,6H-OCTATHIO-
• V03AB35
• 343306-71-8
• CHEBI:90953
• A-cyclodextrin
• SUGAMMADEX [WHO-DD]
• Sugammadex [USAN:INN:BAN]
• 6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-?-Cyclodextrin
• DTXCID901324600
• 6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-γ-Cyclodextrin

• MDL： N/A
• Inchi： 1S/C72H112O48S8/c73-33(74)1-9-121-17-25-57-41(89)49(97)65(105-25)114-58-26(18-122-10-2-34(75)76)107-67(51(99)43(58)91)116-60-28(20-124-12-4-36(79)80)109-69(53(101)45(60)93)118-62-30(22-126-14-6-38(83)84)111-71(55(103)47(62)95)120-64-32(24-128-16-8-40(87)88)112-72(56(104)48(64)96)119-63-31(23-127-15-7-39(85)86)110-70(54(102)46(63)94)117-61-29(21-125-13-5-37(81)82)108-68(52(100)44(61)92)115-59-27(19-123-11-3-35(77)78)106-66(113-57)50(98)42(59)90/h25-32,41-72,89-104H,1-24H2,(H,73,74)(H,75,76)(H,77,78)(H,79,80)(H,81,82)(H,83,84)(H,85,86)(H,87,88)/t25-,26-,27-,28-,29-,30-,31-,32-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-/m1/s1
• InChI Key： WHRODDIHRRDWEW-VTHZAVIASA-N
• SMILES： S(CCC(=O)O)C[C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@@H]1[C@@H](CSCCC(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CSCCC(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CSCCC(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CSCCC(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CSCCC(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CSCCC(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CSCCC(=O)O)O[C@@H]([C@@H]([C@H]1O)O)O2)O)O

Computed Properties

• Exact Mass: 2176.26000
• Monoisotopic Mass: 2000.4088747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 56
• Heavy Atom Count: 136
• Rotatable Bond Count: 32
• Complexity: 2790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 40
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 995
• XLogP3: -10.5

Experimental Properties

• Density: 1.559±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 994.80000
• LogP: -18.35920

6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-γ-Cyclodextrin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on 6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-γ-Cyclodextrin

Introduction to 6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-γ-Cyclodextrin (CAS No. 343306-71-8)

γ-Cyclodextrin (γ-CD) is a cyclic oligosaccharide composed of eight glucose units linked by α-1,4 glycosidic bonds and one α-1,4 to the anomeric carbon of the terminal glucose unit. Its unique structure, characterized by a hydrophobic cavity and hydrophilic surface, makes it an excellent host molecule for inclusion complexation. The introduction of various modifications to γ-CD has expanded its applications in pharmaceuticals, cosmetics, and material science. One such modified derivative is 6A,6B,6C,6D,6E,6F,6G,6H-octakis-S-(2-carboxyethyl)-6A,6B,6C,6D,6E,6F,6G,6H-octathio-γ-Cyclodextrin, a highly functionalized form of γ-CD with significant potential in drug delivery and bioimaging.

The chemical name of this compound highlights several key modifications: the octakis-S-(2-carboxyethyl) moiety and the octathio group. The S-(2-carboxyethyl) groups are introduced to enhance water solubility and provide carboxylate functionalities for further chemical modifications. These carboxylate groups can be used for conjugation with drugs or biomolecules via ester or amidation reactions. Additionally, the octathio group refers to the substitution of eight hydroxyl groups with sulfur atoms or thioether linkages. This modification imparts unique electronic and steric properties to the molecule.

The synthesis of CAS No. 343306-71-8 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the S-(2-carboxyethyl) groups typically involves nucleophilic substitution reactions where 2-chloroethyl derivatives react with γ-CD in the presence of a base. Subsequent thiolation reactions or sulfurization processes yield the final product with the octathio group. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structural integrity of the modified γ-CD.

In recent years， researchers have been exploring the applications of modified cyclodextrins in various fields. One notable area is drug delivery systems. The hydrophobic cavity of γ-CD can encapsulate lipophilic drugs， enhancing their solubility and bioavailability. The introduction of functional groups like carboxylates allows for targeted delivery by conjugating with antibodies or targeting ligands. For instance， studies have shown that CAS No. 343306-71-8 can effectively encapsulate poorly soluble drugs， such as certain antiviral agents， improving their pharmacokinetic profiles.

Another emerging application is in bioimaging and contrast enhancement for medical diagnostics. Cyclodextrin derivatives can form stable inclusion complexes with fluorescent dyes or contrast agents， improving their stability and bioavailability. The carboxylate groups on CAS No. 343306-71-8 enable further functionalization for targeted imaging applications， such as MRI or fluorescence microscopy. Recent research has demonstrated its potential in developing novel contrast agents for tumor imaging， where it can selectively bind to tumor-associated antigens.

The octathio modification introduces unique electronic properties that make this compound attractive for material science applications. Sulfur-containing heterocycles often exhibit enhanced stability and reactivity compared to their oxygen counterparts. This property can be exploited in designing novel materials for catalysis， electronics， or energy storage devices. For example， studies have shown that inclusion complexes formed between this derivative and organic semiconductors can improve charge transport properties in organic field-effect transistors (OFETs).

Environmental applications of modified cyclodextrins are also gaining attention. The ability to bind pollutants and toxins makes them useful in water treatment and remediation processes. The carboxylate groups on CAS No. 343306-71-8 facilitate electrostatic interactions with positively charged pollutants， enhancing their removal from aqueous systems. Additionally， its biodegradability ensures minimal environmental impact after use.

Future research directions include exploring new synthetic methodologies for introducing additional functional groups or cross-linking agents to enhance stability and functionality further。 Advances in computational chemistry can aid in designing novel derivatives with tailored properties by predicting structural interactions and optimizing reaction conditions.